N-(4-(benzyloxy)benzyl)-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide

• IUPAC Name: 2-(6-methyl-2,4-dioxo-1H-pyrimidin-5-yl)-N-[(4-phenylmethoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C21H21N3O4/c1-14-18(20(26)24-21(27)23-14)11-19(25)22-12-15-7-9-17(10-8-15)28-13-16-5-3-2-4-6-16/h2-10H,11-13H2,1H3,(H,22,25)(H2,23,24,26,27)
• InChI Key: DXKWMBOUPCMOLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=O)N1)CC(=O)NCC2=CC=C(C=C2)OCC3=CC=CC=C3
• Molecular Formula: C21H21N3O4
• Molecular Weight: 379.4 g/mol

Description

N-(4-(benzyloxy)benzyl)-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide is a useful research compound. Its molecular formula is C21H21N3O4 and its molecular weight is 379.416. The purity is usually 95%.
BenchChem offers high-quality N-(4-(benzyloxy)benzyl)-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-(benzyloxy)benzyl)-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

The synthesis of novel heterocyclic compounds, including derivatives of pyrimidines, has been extensively studied for their biological activities. For instance, the work by Abu‐Hashem, Al-Hussain, and Zaki (2020) on the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone highlights the methodology for creating molecules with anti-inflammatory and analgesic properties. Such compounds demonstrate significant inhibitory activity on cyclooxygenase-2 (COX-2), showcasing their potential in drug development for inflammation and pain management Abu‐Hashem et al., 2020.

Crystal Structure Studies

The investigation of crystal structures of compounds similar to N-(4-(benzyloxy)benzyl)-2-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)acetamide provides valuable information on molecular conformations and interactions. For example, Subasri et al. (2016) reported on the crystal structures of 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide monohydrate, illustrating the folded conformation of the molecule and intramolecular hydrogen bonding. These structural insights contribute to our understanding of molecular stability and interactions critical for drug design Subasri et al., 2016.

Antifolate and Antitumor Activity

Research into pyrimidine derivatives also extends to their antifolate and antitumor activities. Gangjee et al. (2000) explored the effects of methyl substitution and conformational restriction on classical 5-substituted 2,4-diaminofuro[2,3-d]pyrimidines, revealing their potential as inhibitors of dihydrofolate reductase (DHFR) and thymidylate synthase (TS), key enzymes in the folate pathway. Such studies are crucial for developing novel chemotherapeutic agents Gangjee et al., 2000.